1-(4-{4-[(2,3,5,6-tetramethylphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone

• IUPAC Name: 1-[4-[4-(2,3,5,6-tetramethylphenyl)sulfonylpiperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C22H28N2O3S/c1-15-14-16(2)18(4)22(17(15)3)28(26,27)24-12-10-23(11-13-24)21-8-6-20(7-9-21)19(5)25/h6-9,14H,10-13H2,1-5H3
• InChI Key: RRXJLXHSARIQFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)C(=O)C)C)C
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-(4-{4-[(2,3,5,6-tetramethylphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone often involves multi-step chemical reactions. For example, Kommula et al. (2018) describe the synthesis of similar compounds by coupling 1-substituted-1H-tetrazole-5-thiol with 2-bromo-1-(4-(substituted phenylsulfonyl)piperazin-1-yl)ethanone (Kommula, Polepalli, Jain, & Murty, 2018). Abbasi et al. (2019) also employed a bi-step approach for synthesizing related compounds (Abbasi et al., 2019).

Molecular Structure Analysis

X-ray crystallography and NMR spectroscopy are common techniques for analyzing the molecular structure of such compounds. Kumar et al. (2007) conducted X-ray crystallography on a similar compound, revealing details about the crystal structure and molecular conformation (Kumar et al., 2007).

Chemical Reactions and Properties

Chemical reactions involving such compounds often include nucleophilic substitution and coupling reactions. Nematollahi and Amani (2011) explored the electrochemical synthesis of phenylpiperazine derivatives, revealing insights into the reaction mechanisms (Nematollahi & Amani, 2011).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are essential for understanding the compound's behavior in different environments. Wu et al. (1997) focused on a sulfonate reagent with properties that might be similar to 1-(4-{4-[(2,3,5,6-tetramethylphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone (Wu et al., 1997).

Chemical Properties Analysis

Chemical properties like reactivity, stability, and interaction with other molecules are crucial for potential applications. For example, the study by Tomar et al. (2007) on chalcones containing a piperazine moiety may offer insights into the reactivity and potential applications of similar compounds (Tomar, Bhattacharjee, Kamaluddin, & Kumar, 2007).

Scientific Research Applications

Electrochemical Synthesis of Phenylpiperazine Derivatives

A study by Nematollahi and Amani (2011) explored the electrochemical oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of arylsulfinic acids, leading to the synthesis of new phenylpiperazine derivatives. This process represents a facile and environmentally friendly method for creating compounds that could have various applications in developing new materials and biological molecules (Nematollahi & Amani, 2011).

Sulfomethylation of Polyazamacrocycles

Van Westrenen and Sherry (1992) described the sulfomethylation of piperazine and other polyazamacrocycles, which are crucial for creating mixed-side-chain macrocyclic chelates. These chelates are significant in medicinal chemistry, especially for their potential use in diagnostic imaging and therapy (van Westrenen & Sherry, 1992).

Development of Lanthanide(III) Sulfonate-Phosphonate Clusters

Du, Xu, and Mao (2006) developed novel lanthanide(III) sulfonate-phosphonates based on tetranuclear clusters. These compounds, with their unique structure, could have applications in materials science, particularly in the development of new luminescent materials and magnets (Du, Xu, & Mao, 2006).

Antiproliferative Activity of Novel Phenylsulfonyl Piperazines

Kommula, Polepalli, Jain, and Murty (2018) synthesized a series of compounds with potential antiproliferative activity against various cancer cell lines, demonstrating the importance of such chemical structures in developing new anticancer agents. This research underscores the compound's potential application in medicinal chemistry for designing new therapeutic agents (Kommula et al., 2018).

Synthesis of Functional Aromatic Multisulfonyl Chlorides

Percec and colleagues (2001) synthesized functional aromatic bis(sulfonyl chlorides), providing essential building blocks for preparing dendritic and other complex organic molecules. Such compounds are crucial for various applications, including material science and drug delivery systems (Percec et al., 2001).

Mechanism of Action

Mode of Action

Based on its structural features, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Pharmacokinetics

Its bioavailability, half-life, and clearance rate remain unknown .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown due to the lack of specific target identification and understanding of its mode of action .

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s being studied as a potential drug, future research could focus on understanding its mechanism of action, optimizing its synthesis, and evaluating its safety and efficacy in preclinical and clinical trials.